Cas no 2193066-74-7 (12-formyl-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene-10-carbonitrile)

• Product Name: 12-formyl-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
• CAS No: 2193066-74-7
• MF: C₁₃H₇N₃O
• MW: 221.214182138443
• CID: 5465708
• PubChem ID: 165605978
• Update Time: 2025-08-05

12-formyl-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene-10-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Z3072401321
• 12-Formyl-1,8-diazatricyclo[7.4.0.0,2,7]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
• 12-formyl-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene-10-carbonitrile

• Inchi： 1S/C13H7N3O/c14-6-10-5-9(8-17)7-16-12-4-2-1-3-11(12)15-13(10)16/h1-5,7-8H
• InChI Key： AAAGFMXNNFBPTD-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C#N)C2=NC3C=CC=CC=3N2C=1

Computed Properties

• Exact Mass: 221.058911855 g/mol
• Monoisotopic Mass: 221.058911855 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 221.21
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2

Additional information on 12-formyl-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene-10-carbonitrile

Introduction to 12-formyl-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene-10-carbonitrile (CAS No: 2193066-74-7)

12-formyl-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene-10-carbonitrile is a highly complex and structurally intriguing heterocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique molecular architecture, characterized by a fused tricyclic system with multiple double bonds and functional groups, makes it a promising candidate for various applications in medicinal chemistry and material science. This compound belongs to the class of diazatricyclic compounds, which are known for their rich chemical reactivity and potential biological activity.

The CAS number 2193066-74-7 uniquely identifies this molecule in scientific literature and databases. Its synthesis presents a formidable challenge due to the intricate ring system and the presence of multiple reactive sites. The compound features a central tricyclic core, which is further functionalized with an aldehyde group at the 12-position and a nitrile group at the 10-position. Additionally, the presence of multiple double bonds across the tricyclic framework contributes to its high reactivity and makes it a valuable scaffold for chemical modifications.

Recent advancements in synthetic methodologies have enabled more efficient preparation of this compound. Researchers have employed novel catalytic approaches to construct the tricyclic backbone while introducing the necessary functional groups in a controlled manner. These advancements not only improve yield but also enhance the purity of the final product, which is crucial for subsequent applications in drug discovery.

The aldehyde functionality at the 12-position of 12-formyl-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene-10-carbonitrile serves as a versatile handle for further derivatization. This group can participate in various chemical reactions such as condensation reactions with amine derivatives to form Schiff bases or undergo oxidation to yield carboxylic acids. Such transformations are pivotal in generating libraries of compounds for high-throughput screening in drug discovery programs.

The nitrile group at the 10-position adds another layer of reactivity to the molecule. Nitriles are known to be pharmacologically active and can be converted into amides or carboxylic acids through hydrolysis. This flexibility allows chemists to fine-tune the properties of derivatives for specific biological targets.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. The unique tricyclic structure mimics natural products that have demonstrated significant biological activity against various diseases. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation and survival pathways.

Furthermore, the compound's ability to engage with biological targets through multiple binding interactions makes it an attractive candidate for drug design based on structure-based virtual screening techniques. Computational modeling has been instrumental in predicting how this molecule might interact with proteins relevant to therapeutic intervention.

Another area where 12-formyl-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene-10-carbonitrile shows promise is in material science. The conjugated system within its structure lends itself well to applications in organic electronics and photovoltaic devices due to its ability to absorb light across a broad spectrum range.

In conclusion,12-formyl-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6，8，10，12-hexaene-10-carbonitrile (CAS No: 2193066-74-7) represents a fascinating subject of study with diverse potential applications spanning medicinal chemistry、pharmaceutical research、and materials science。 Its complex structure and rich functionalization provide numerous opportunities for innovative research that could lead to breakthroughs in drug development and advanced materials.